molecular formula C13H14O4 B8338293 Methyl 2-(4-hydroxybut-1-yn-1-yl)-3-(methyloxy)benzoate

Methyl 2-(4-hydroxybut-1-yn-1-yl)-3-(methyloxy)benzoate

Cat. No.: B8338293
M. Wt: 234.25 g/mol
InChI Key: DRJMFVKBRKMZNB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 2-(4-hydroxybut-1-yn-1-yl)-3-(methyloxy)benzoate is a useful research compound. Its molecular formula is C13H14O4 and its molecular weight is 234.25 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H14O4

Molecular Weight

234.25 g/mol

IUPAC Name

methyl 2-(4-hydroxybut-1-ynyl)-3-methoxybenzoate

InChI

InChI=1S/C13H14O4/c1-16-12-8-5-7-11(13(15)17-2)10(12)6-3-4-9-14/h5,7-8,14H,4,9H2,1-2H3

InChI Key

DRJMFVKBRKMZNB-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=CC(=C1C#CCCO)C(=O)OC

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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[Cu]I
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Cl[Pd]Cl
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Synthesis routes and methods II

Procedure details

A mixture of methyl 2-bromo-3-methoxybenzoate (0.4 g, 1.63 mmol), Pd(PPh3)2Cl2 (0.057 g, 0.082 mmol), copper (I) iodide (0.031 g, 0.16 mmol) and 3-butyn-1-ol (0.173 ml, 2.28 mmol) were stirred in trietylamine (5 ml) at 80° C. for 20 h. The solvent was concentrated under vacuum, and the residue was partitioned between ethyl acetate (15 ml) and water (5 ml). The organic layer was dried over sodium sulfate, filtered and concentrated. The residue was purified by silica gel column chromatography using hexanes:ethyl acetate 2:1 as eluent to afford methyl 2-(4-hydroxybut-1-yn-1-yl)-3-(methyloxy)benzoate (0.056 g; 15% yield). MS (EI) for C13H14O4: 235 (MH+).
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0.4 g
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0.173 mL
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reactant
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0.057 g
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copper (I) iodide
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0.031 g
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catalyst
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5 mL
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solvent
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